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Compound of Interest

Compound Name: 2-Chloro-1-(3-nitrophenyl)ethanol

Cat. No.: B083682

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the available data on the melting and boiling points of
nitrophenyl ethanol derivatives. A comprehensive search for the physicochemical properties of
2-Chloro-1-(3-nitrophenyl)ethanol (CAS Number: 70434-93-6) was conducted; however,
specific experimental data for its melting and boiling points are not available in the public
domain based on the conducted literature review.

While data for the target compound is elusive, information on structurally similar isomers and
related compounds is available. This report summarizes the known melting and boiling points
of 1-(3-Nitrophenyl)ethanol and 2-(3-Nitrophenyl)ethanol to provide a comparative reference for
researchers working with related chemical entities.

Comparative Physicochemical Data

The following table summarizes the available melting and boiling point data for closely related
nitrophenyl ethanol compounds. These values are provided as a reference due to the absence
of experimentally determined data for 2-Chloro-1-(3-nitrophenyl)ethanol.
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Molecular Melting Point Boiling Point
Compound CAS Number
Formula (°C) (°C)
1-(3-
_ 154-155 @ 9
Nitrophenyl)etha  5400-78-2 CsHoNOs3 60-66[1]
Torr[2]
nol
2-(3-
_ 141-146 @ 4
Nitrophenyl)etha  52022-77-2 CsHoNOs 47-49[3]
| Torr[3]
no

Methodologies for Physical Property Determination

Detailed experimental protocols for the determination of the melting and boiling points for the

specific compound 2-Chloro-1-(3-nitrophenyl)ethanol were not found in the reviewed

literature. Generally, such determinations would follow standard laboratory procedures as

outlined below.

Conceptual Experimental Workflow for Melting Point

Determination

The workflow for determining the melting point of a solid compound typically involves a

calibrated melting point apparatus.
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Caption: Conceptual workflow for melting point determination.

Conceptual Experimental Workflow for Boiling Point

Determination
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For the determination of a boiling point, especially for a substance that may decompose at
atmospheric pressure, a vacuum distillation setup is often employed.

Apparatus Setup Distillation
Assemble Distillation Glassware Connect to Vacuum Source Evacuate Heat Sample H Stabilize Pressure and Temperature H Record Boiling Temperature and Pressure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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